Hydron;2-hydroxybutanedioate
Hydron;2-hydroxybutanedioate
Malic acid, also known as malate or E296, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Malic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Malic acid has been detected in most biofluids, including blood, saliva, sweat, and feces. Within the cell, malic acid is primarily located in the cytoplasm. Malic acid participates in a number of enzymatic reactions. In particular, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In addition, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In humans, malic acid is involved in the glycogenosis, type ib pathway, the oncogenic action OF fumarate pathway, the glycogenosis, type ic pathway, and the gluconeogenesis pathway. Malic acid is also involved in several metabolic disorders, some of which include phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), fructose-1, 6-diphosphatase deficiency, the glycogenosis, type ia. von gierke disease pathway, and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway. Outside of the human body, malic acid can be found in a number of food items such as kohlrabi, sugar apple, spinach, and ginkgo nuts. This makes malic acid a potential biomarker for the consumption of these food products.
Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a malate(2-) and a malate.
Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension.
Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a malate(2-) and a malate.
Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension.
Brand Name:
Vulcanchem
CAS No.:
617-48-1
VCID:
VC0166107
InChI:
InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
SMILES:
[H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-]
Molecular Formula:
C4H6O5
Molecular Weight:
134.09 g/mol
Hydron;2-hydroxybutanedioate
CAS No.: 617-48-1
Reference Standards
VCID: VC0166107
Molecular Formula: C4H6O5
Molecular Weight: 134.09 g/mol
CAS No. | 617-48-1 |
---|---|
Product Name | Hydron;2-hydroxybutanedioate |
Molecular Formula | C4H6O5 |
Molecular Weight | 134.09 g/mol |
IUPAC Name | hydron;2-hydroxybutanedioate |
Standard InChI | InChI=1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9) |
Standard InChIKey | BJEPYKJPYRNKOW-UHFFFAOYSA-N |
Impurities | ... contents of fumaric and maleic acids are ... 7.5 and <500 ppm, respectively. |
SMILES | [H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-] |
Canonical SMILES | [H+].[H+].C(C(C(=O)[O-])O)C(=O)[O-] |
Boiling Point | Decomposes at >225 °C and <235 °C (BP not determinable) /OECD Guideline 103 (Boiling point/boiling range)/ |
Colorform | Colorless crystals White, crystalline triclinic crystals |
Density | 1.601 g/ cu cm at 20 °C |
Melting Point | 131.0 °C 127-132 °C 130.97 °C /OECD Guideline 102 (Melting point / Melting Range)/ 131-133°C |
Physical Description | DryPowder; OtherSolid, Liquid White or nearly white crystalline powder or granules Solid white crystalline powder, granules, or needles; acid taste; odourless or having a very faint caramellic acrid odour and a tart aciduous taste |
Description | Malic acid, also known as malate or E296, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Malic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Malic acid has been detected in most biofluids, including blood, saliva, sweat, and feces. Within the cell, malic acid is primarily located in the cytoplasm. Malic acid participates in a number of enzymatic reactions. In particular, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In addition, Malic acid can be converted into oxalacetic acid; which is catalyzed by the enzyme malate dehydrogenase, mitochondrial. In humans, malic acid is involved in the glycogenosis, type ib pathway, the oncogenic action OF fumarate pathway, the glycogenosis, type ic pathway, and the gluconeogenesis pathway. Malic acid is also involved in several metabolic disorders, some of which include phosphoenolpyruvate carboxykinase deficiency 1 (pepck1), fructose-1, 6-diphosphatase deficiency, the glycogenosis, type ia. von gierke disease pathway, and the glycogen storage disease type 1A (GSD1a) or von gierke disease pathway. Outside of the human body, malic acid can be found in a number of food items such as kohlrabi, sugar apple, spinach, and ginkgo nuts. This makes malic acid a potential biomarker for the consumption of these food products. Malic acid is a 2-hydroxydicarboxylic acid that is succinic acid in which one of the hydrogens attached to a carbon is replaced by a hydroxy group. It has a role as a food acidity regulator and a fundamental metabolite. It is a 2-hydroxydicarboxylic acid and a C4-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a malate(2-) and a malate. Malic acid has been used in trials studying the treatment of Xerostomia, Depression, and Hypertension. |
Related CAS | 676-46-0 (di-hydrochloride salt) |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 5.79 M In water, 55.8 g/100 g water at 20 °C In water, 592,000 mg/L at 25 °C Solubility in g/100 g solvent at 20 °C: methanol 82.70; diethyl ether 0.84; ethanol 45.53; acetone 17-75; dioxane 22.70 It is highly soluble in methanol, ethanol, acetone, ether, and other polar solvents 1000.0 mg/mL soluble in water and alcohol; 1 gm in 0.8 ml water 1 g in 1.4 ml alcohol (in ethanol) |
Synonyms | calcium (hydroxy-1-malate) hexahydrate malate malic acid malic acid, (R)-isomer malic acid, calcium salt, (1:1), (S)-isomer malic acid, disodium salt malic acid, disodium salt, (R)-isomer malic acid, disodium salt, (S)-isomer malic acid, magnesium salt (2:1) malic acid, monopotassium salt, (+-)-isomer malic acid, potassium salt, (R)-isomer malic acid, sodium salt, (+-)-isome |
Vapor Pressure | 3.28e-08 mmHg 3.28X10-8 mm Hg at 25 °C (extrapolated) |
PubChem Compound | 20130941 |
Last Modified | Dec 23 2021 |
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